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Compound of Interest

Compound Name: Met-12

Cat. No.: B15567615

Researchers, scientists, and drug development professionals require clear and reliable
procedures for the disposal of laboratory materials. This document provides essential safety
and logistical information for the proper disposal of the Met-12 reagent panel, ensuring the
safety of laboratory personnel and compliance with environmental regulations.

The MetLac 12 Panel is composed of low-hazard lyophilized chemical beads housed within a
plastic rotor. The chemical concentrations within the panel are not associated with human or
environmental toxicity. The diluent consists of less than 0.5 ml of water with preservatives at
concentrations of less than 1%.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are wearing appropriate personal
protective equipment (PPE), including gloves. After handling the product, it is imperative to
wash your hands thoroughly upon removing your gloves. The product should be stored under
cool conditions, specifically between 2-8°C.[1] In the event of a spill, contain the material to
prevent it from becoming airborne. Use absorbent material to clean the spill area.[1]

Step-by-Step Disposal Protocol

Adherence to proper disposal protocols is critical for laboratory safety and environmental
protection. Dispose of all waste materials in accordance with national, state, and local
regulations.[2]
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e Segregation: Isolate used Met-12 panels and any associated contaminated materials (e.qg.,
pipette tips, gloves) from the general laboratory waste stream.

o Containment: Place the used plastic rotors and other contaminated solid waste into a
designated, leak-proof biohazardous waste container. This container should be clearly
labeled as "Biohazardous Waste" and display the universal biohazard symbol.

 Liquid Waste: While the diluent volume is minimal, any collected liquid waste should be
managed as chemical waste. Do not dispose of it down the sink.

o Container Management: Ensure that waste containers are not overfilled.[3] Once a container
is full, it should be securely sealed to prevent any leakage.

» Final Disposal: Arrange for the collection and disposal of the biohazardous waste through a
licensed waste management contractor.

Chemical Composition of the MetLac 12 Panel

The following table summarizes the chemical components present in the MetLac 12 Panel at
concentrations greater than 1%.[1]
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Substance Percentage Hazard

CAS Number EC Number o
Name (%) Classification
D-Mannitol 21.7 69-65-8 200-711-8 Skin Irrit. 2
Dextran, 70 USP 9.9 9004-54-0 232-677-5 Skin Irrit. 2
Tris
(hydroxymethyl)a 8.3 77-86-1 201-064-4 Skin Irrit. 2

mino methane

Citric acid ) ]
o 5.9 68-04-2 200-675-3 Skin Irrit. 2
trisodium
Sodium chloride 4.0 7647-14-5 231-598-3 Skin Irrit. 2
Polyethylene ) )
3.4 9004-74-4 215-801-2 Skin Irrit. 2
glycol 2000
Polyethylene ) ]
3.2 25322-68-3 500-038-2 Skin Irrit. 2
glycol, 8000
Polyethylene L
2.3 25322-68-3 500-038-2 Skin Irrit. 2
glycol, 3400
EDTA, disodium ) )
2.0 6381-92-6 205-358-3 Skin Irrit. 2
salt
Methylated . .
_ 1.6 128446-36-6 NA Skin Irrit. 2
cyclodextrin
Triton X-100 1.2 9002-93-1 NA Skin Irrit. 2
Myo-Inositol 1.0 87-89-8 201-781-2 Skin Irrit. 2

Experimental Workflow and Disposal Logic

The following diagram illustrates the logical workflow for the proper disposal of Met-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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